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Compound of Interest

Compound Name: 4,5-Dimethyldecanal

Cat. No.: B15416300 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of 4,5-dimethyldecanal, a branched-chain

aliphatic aldehyde. While specific experimental data and signaling pathways for 4,5-
dimethyldecanal are not extensively documented in publicly available literature, this document

extrapolates information from closely related analogs, such as 4,8-dimethyldecanal, to provide

a foundational understanding for future research and development.

Core Molecular Data
A fundamental characteristic of any chemical compound is its molecular weight, which is crucial

for stoichiometric calculations in experimental settings. The molecular properties of 4,5-
dimethyldecanal are summarized below.

Property Value Source

Molecular Formula C12H24O PubChemLite[1]

Monoisotopic Mass 184.18271 Da PubChemLite[1]

Predicted XlogP 4.3 PubChemLite[1]

Table 1: Physicochemical Properties of 4,5-Dimethyldecanal.
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It is important to note that the related compound, 4,8-dimethyldecanal, has a molecular weight

of 184.32 g/mol .[2][3] This value is consistent with the molecular formula C12H24O.

Potential Research Applications and Extrapolated
Experimental Protocols
While direct experimental protocols for 4,5-dimethyldecanal are scarce, the methodologies

applied to its structural isomer, 4,8-dimethyldecanal, offer a valuable blueprint for investigation.

4,8-Dimethyldecanal is recognized as an aggregation pheromone in the red flour beetle,

Tribolium castaneum.[2] Research in this area provides a framework for exploring the potential

biological activities of 4,5-dimethyldecanal.

Hypothetical Experimental Workflow for Investigating Biological Activity:

The following diagram outlines a potential workflow for characterizing the biological effects of

4,5-dimethyldecanal, drawing inspiration from pheromone research.
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Compound Synthesis & Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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